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Compound of Interest

Compound Name: Gold(III) chloride

Cat. No.: B079756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety precautions and detailed handling

guidelines for Gold(III) chloride (AuCl₃), a compound increasingly utilized in innovative

research and development. This document synthesizes vital data from safety data sheets,

experimental protocols, and toxicological studies to ensure the safe and effective use of this

chemical in a laboratory setting. Adherence to these guidelines is paramount for minimizing

risks and ensuring a safe research environment.

Hazard Identification and Classification
Gold(III) chloride is a hazardous substance that can cause severe health effects upon

exposure. It is crucial to understand its classification to handle it appropriately.

GHS Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and

eye damage), H317 (May cause an allergic skin reaction), H335 (May cause respiratory

irritation).[1][2][3]

Signal Word: Danger[1][4]

Primary Hazards: Corrosive, sensitizer, irritant. Causes severe burns to the skin, eyes, and

respiratory tract.[3][5][6] Ingestion can cause chemical burns to the gastrointestinal tract.[5]

Quantitative Data Summary
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For ease of reference and comparison, the following tables summarize the key quantitative

data for Gold(III) chloride.

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula AuCl₃ (exists as Au₂Cl₆ dimer) [2][4]

Molecular Weight 303.32 g/mol [2]

Appearance
Red-brown to orange-red

crystals
[7]

Melting Point 254 °C (decomposes) [7]

Boiling Point 265 °C (sublimes) [7]

Density 3.9 g/cm³ at 25 °C [7]

Solubility
Soluble in water, ethanol, and

ether
[4]

Stability
Light and moisture sensitive;

decomposes above 160 °C
[4]

Table 2: Toxicological Data
Parameter Value Species Source

LD50 Oral > 464 mg/kg Rat [3]

Note: Toxicological data for Gold(III) chloride is not extensively reported in all sources. The

provided value is for the hydrate form.

Table 3: Exposure Limits
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Organization Limit Type Value Notes Source

OSHA PEL Not Established -

ACGIH TLV Not Established -

NIOSH REL Not Established -

Oregon PEL (Z-

1)
TWA 5 mg/m³

As "Particulates

not otherwise

regulated

(PNOR),

Respirable

Fraction"

[5]

Oregon PEL (Z-

1)
TWA 10 mg/m³

As "Particulates

not otherwise

regulated

(PNOR), Total

Dust"

[5]

It is critical to note the absence of specific exposure limits from major regulatory bodies, which

underscores the need for stringent engineering controls and personal protective equipment to

minimize any potential exposure.

Experimental Protocols and Associated Safety
Measures
Gold(III) chloride is a key precursor in the synthesis of gold nanoparticles and a catalyst in

various organic reactions. Below are detailed methodologies for a common application,

highlighting the integral safety precautions.

Protocol: Citrate Synthesis of Gold Nanoparticles
This protocol is adapted from established methods for producing gold nanoparticles in an

aqueous solution.

Materials:
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Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

All glassware must be scrupulously cleaned.

Methodology:

Preparation of Solutions:

Prepare a 1.0 mM solution of HAuCl₄. Gold(III) chloride is hygroscopic; it is

recommended to use a fresh bottle and dissolve the entire contents to prepare a stock

solution.

Prepare a 1% (w/v) solution of trisodium citrate. This solution should be made fresh before

each synthesis.

Synthesis:

In a clean Erlenmeyer flask equipped with a magnetic stir bar, bring 20 mL of the 1.0 mM

HAuCl₄ solution to a rolling boil on a stirring hot plate.

To the rapidly stirring, boiling solution, quickly add 2 mL of the 1% trisodium citrate

solution.

The solution will undergo a color change from yellow to colorless, then to gray, and finally

to a deep red, indicating the formation of gold nanoparticles.

Continue stirring and heating for approximately 10 minutes.

Remove the flask from the heat and allow it to cool to room temperature while still stirring.

Safety Precautions for this Protocol:

Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and

appropriate chemical-resistant gloves (e.g., nitrile) when handling Gold(III) chloride and its
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solutions.

Ventilation: All weighing and solution preparation should be conducted in a certified chemical

fume hood to avoid inhalation of the fine crystalline powder.

Handling: Avoid creating dust when weighing the solid Gold(III) chloride. Use a spatula and

handle the material gently.

Spills: In case of a spill, immediately follow the spill response procedures outlined in Section

5.

Waste Disposal: All waste solutions containing gold nanoparticles and residual Gold(III)
chloride must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.[5]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines

the decision-making process for PPE selection when working with Gold(III) chloride.

Personal Protective Equipment (PPE) for Gold(III) Chloride

Task Assessment:
Working with Gold(III) Chloride

Weighing Solid AuCl3

Preparing Aqueous Solutions

Running Reaction / Synthesis

Handling Waste

Work in Chemical Fume Hood
High risk of dust

Minimum PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Enhanced PPE:
- Add Face Shield

Risk of splash

Risk of splash

Respiratory Protection:
- NIOSH-approved respirator

  (e.g., N95 or higher)
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Click to download full resolution via product page

Caption: PPE selection workflow for handling Gold(III) chloride.

Accidental Release and Spill Response
Immediate and appropriate action is required in the event of a Gold(III) chloride spill to prevent

exposure and environmental contamination.

Minor Spill (Solid):
Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.[5]

Carefully sweep up the solid material using dry methods.

Place the collected material into a suitable, labeled container for hazardous waste disposal.

[5]

Clean the spill area with soap and water, collecting the cleaning water for disposal as

hazardous waste.

Major Spill (Solid or Liquid):
Evacuate the laboratory and alert emergency responders.[5]

Prevent entry into the area.

Ensure the area is well-ventilated, if safe to do so.

Only personnel trained in hazardous spill cleanup should address the spill, wearing full

protective clothing and self-contained breathing apparatus (SCBA).[5]

The following diagram illustrates the logical workflow for handling a Gold(III) chloride spill.
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Gold(III) Chloride Spill Response Workflow

Spill Occurs

Assess Spill Size
and Hazard

Minor Spill
(Small amount, contained)

Small

Major Spill
(Large amount, uncontained)

Large

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator for solids)
Evacuate Area Immediately

Dry Clean-up:
Sweep solid without raising dust

Solid Spill

Neutralize with sodium bicarbonate,
Absorb with inert material

Liquid Spill

Alert Emergency Services
& EHS

Collect waste in a
labeled, sealed container

Decontaminate spill area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a Gold(III) chloride spill.
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Toxicological Pathways and Health Effects
While the precise signaling pathways of Gold(III) chloride toxicity are a subject of ongoing

research, it is understood that its cytotoxic effects are significant.

Mechanism of Action: Gold(III) complexes are believed to exert their cytotoxic effects

primarily through binding to DNA, which can disrupt cellular processes and lead to cell death.

[8] This interaction can cause direct damage to the nuclear DNA.[7]

Cellular Effects: Studies have shown that Gold(III) compounds can induce cell cycle

perturbations.[7] They are toxic to various human cell lines, and importantly, may retain their

efficacy against cells that are resistant to other chemotherapeutic agents like cisplatin.[7][8]

Health Effects of Exposure:

Acute: Causes severe chemical burns on contact with skin and eyes.[3][5] Inhalation can

lead to severe irritation of the respiratory tract, potentially causing lung edema.[5]

Ingestion results in burns to the mouth, throat, and esophagus.[5]

Chronic: Repeated exposure may lead to skin sensitization and allergic reactions.[3][5]

Prolonged contact with acidic corrosives can cause erosion of teeth and inflammation of

the mouth lining.[3] Systemic effects of gold salt exposure can include dermatitis, kidney

inflammation, and hepatitis.[3]

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are essential to maintain the stability of

Gold(III) chloride and prevent accidental exposure.

Handling:

Always handle Gold(III) chloride in a well-ventilated area, preferably within a chemical

fume hood.[1][4]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]

Wash hands thoroughly after handling.[4]
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Do not eat, drink, or smoke in areas where Gold(III) chloride is handled or stored.[2]

Storage:

Store in a tightly closed, suitable container in a cool, dry, and well-ventilated place.[1][2][4]

Protect from light and moisture, as the compound is hygroscopic and light-sensitive.[4]

Store away from incompatible materials such as strong bases, reducing agents, and

metals.[7]

Disposal:

Gold(III) chloride and any materials contaminated with it must be disposed of as

hazardous waste.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Do not allow the material or its solutions to enter drains or the environment.[1][4]

By adhering to the comprehensive guidelines outlined in this document, researchers, scientists,

and drug development professionals can safely handle Gold(III) chloride, mitigating its

inherent risks while harnessing its potential in scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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